Cas no 470463-36-6 (n-(5-iodo-pyridin-2-yl)-2,2-dimethyl-propionamide)

• Product Name: n-(5-iodo-pyridin-2-yl)-2,2-dimethyl-propionamide
• CAS No: 470463-36-6
• MF: C₁₀H₁₃IN₂O
• MW: 304.127494573593
• MDL: MFCD04039860
• CID: 930670
• PubChem ID: 329771305
• Update Time: 2025-05-22

n-(5-iodo-pyridin-2-yl)-2,2-dimethyl-propionamide Chemical and Physical Properties

Names and Identifiers

• n-(5-iodo-pyridin-2-yl)-2,2-dimethyl-propionamide
• N-(5-iodopyridin-2-yl)-2,2-dimethylpropanamide
• APVMIAULAFHJDJ-UHFFFAOYSA-N
• MFCD04039860
• 470463-36-6
• SCHEMBL1989892
• A827136
• DTXSID10589290
• VTA46336
• CS-0356589
• AB17405
• N-(5-IODOPYRIDIN-2-YL)PIVALAMIDE
• AS-75946
• N-(5-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide, AldrichCPR
• AKOS004010419
• DB-030133
• G78669

• MDL： MFCD04039860
• Inchi： 1S/C10H13IN2O/c1-10(2,3)9(14)13-8-5-4-7(11)6-12-8/h4-6H,1-3H3,(H,12,13,14)
• InChI Key： APVMIAULAFHJDJ-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C=C1)NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 304.00700
• Monoisotopic Mass: 304.00726g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42Ų

Experimental Properties

• Melting Point: 72-73°C
• PSA: 41.99000
• LogP: 2.74380

n-(5-iodo-pyridin-2-yl)-2,2-dimethyl-propionamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on n-(5-iodo-pyridin-2-yl)-2,2-dimethyl-propionamide

Comprehensive Overview of N-(5-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS No. 470463-36-6)

N-(5-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide, with the CAS number 470463-36-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, features a pyridine ring substituted with an iodine atom at the 5-position and an amide linkage to a 2,2-dimethyl-propionyl group. Its unique structural attributes make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

The growing interest in N-(5-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide is driven by its potential role in developing novel therapeutic agents. Researchers are particularly intrigued by its iodo-pyridin moiety, which can serve as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki or Sonogashira couplings. This reactivity is crucial for creating libraries of compounds for high-throughput screening in drug development. Additionally, the 2,2-dimethyl-propionamide group enhances the compound's stability, making it suitable for prolonged storage and handling under various experimental conditions.

In the context of current trends, CAS 470463-36-6 aligns with the rising demand for halogenated pyridine derivatives, which are pivotal in designing kinase inhibitors and other targeted therapies. The compound's iodine substituent is particularly valuable in radiopharmaceuticals, where it can be replaced with radioactive isotopes for imaging or therapeutic purposes. This application is highly relevant given the increasing focus on personalized medicine and precision oncology, where iodine-labeled compounds play a critical role.

From a synthetic chemistry perspective, N-(5-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide offers a robust platform for exploring amide bond formation strategies. Its synthesis typically involves the acylation of 5-iodo-2-aminopyridine with 2,2-dimethylpropionyl chloride, a reaction that highlights the importance of protecting group strategies and mild reaction conditions to preserve the integrity of the iodo-pyridin scaffold. These methodologies are frequently discussed in academic forums and industry webinars, reflecting their relevance to modern organic synthesis.

Another area where CAS 470463-36-6 is gaining traction is in agrochemical research. The compound's structural features are analogous to those found in certain herbicides and fungicides, prompting investigations into its potential as a precursor for crop protection agents. With sustainability and eco-friendly farming practices being hot topics, the development of new agrochemicals derived from halogenated pyridines is a key focus for many research institutions.

For those searching for "iodo-pyridine derivatives" or "amide coupling reagents," N-(5-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide represents a compelling case study. Its applications span multiple disciplines, from medicinal chemistry to materials science, making it a versatile tool for researchers. Furthermore, the compound's CAS number 470463-36-6 is often queried in chemical databases, underscoring its importance in the scientific community.

In summary, N-(5-Iodo-pyridin-2-yl)-2,2-dimethyl-propionamide (CAS No. 470463-36-6) is a multifaceted compound with broad utility in cutting-edge research. Its unique combination of a halogenated pyridine core and a sterically hindered amide group makes it indispensable for synthetic chemists and drug developers alike. As the demand for innovative chemical entities continues to rise, this compound is poised to remain a focal point in both academic and industrial settings.